Cas no 1807383-52-3 (3-Bromo-4-(3-bromopropyl)cinnamic acid)

• Product Name: 3-Bromo-4-(3-bromopropyl)cinnamic acid
• CAS No: 1807383-52-3
• MF: C₁₂H₁₂Br₂O₂
• MW: 348.030482292175
• CID: 4975281
• Update Time: 2025-07-21

3-Bromo-4-(3-bromopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(3-bromopropyl)cinnamic acid

• Inchi： 1S/C12H12Br2O2/c13-7-1-2-10-5-3-9(8-11(10)14)4-6-12(15)16/h3-6,8H,1-2,7H2,(H,15,16)/b6-4+
• InChI Key： ORBBOVKITVQBJG-GQCTYLIASA-N
• SMILES： BrC1C=C(/C=C/C(=O)O)C=CC=1CCCBr

Computed Properties

• Exact Mass: 347.91836 g/mol
• Monoisotopic Mass: 345.92040 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3
• Molecular Weight: 348.03

Additional information on 3-Bromo-4-(3-bromopropyl)cinnamic acid

Comprehensive Overview of 3-Bromo-4-(3-bromopropyl)cinnamic acid (CAS No. 1807383-52-3): Properties, Applications, and Research Insights

3-Bromo-4-(3-bromopropyl)cinnamic acid (CAS No. 1807383-52-3) is a specialized brominated cinnamic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure with dual bromine substituents, making it a valuable intermediate for synthesizing complex organic molecules. Its cinnamic acid backbone combined with bromopropyl and bromo functional groups offers versatile reactivity, particularly in cross-coupling reactions and polymer modifications.

Recent studies highlight the growing demand for brominated aromatic compounds like 3-Bromo-4-(3-bromopropyl)cinnamic acid in drug discovery. Researchers are exploring its potential as a building block for anticancer agents and anti-inflammatory drugs, leveraging its ability to inhibit specific enzymatic pathways. The compound's CAS No. 1807383-52-3 is frequently cited in patent applications related to biodegradable polymers and OLED materials, reflecting its cross-disciplinary utility.

From an industrial perspective, 3-Bromo-4-(3-bromopropyl)cinnamic acid is increasingly used in photoinitiators for UV-curable coatings. Its bromine-rich structure enhances light absorption efficiency, addressing the sustainability-driven shift toward energy-efficient curing technologies. This aligns with global trends in green chemistry, where users often search for eco-friendly alternatives to traditional chemical processes.

Analytical challenges associated with CAS No. 1807383-52-3 include optimizing its purification methods due to its moderate solubility in common organic solvents. Advanced techniques like preparative HPLC and crystallization are often discussed in forums, highlighting user interest in scalable synthesis protocols. The compound’s stability under acidic conditions also makes it a candidate for controlled-release formulations in drug delivery systems.

In material science, the dual-bromine functionality of 3-Bromo-4-(3-bromopropyl)cinnamic acid enables precise polymer chain modifications. Searches for flame-retardant additives often reference this compound, as brominated aromatics are known to improve thermal stability in plastics. However, researchers emphasize balancing performance with environmental safety, a hot topic in regulatory-compliant material design.

Future directions for CAS No. 1807383-52-3 include its integration into bioactive coatings for medical devices. User queries frequently explore its antibacterial properties when combined with silver nanoparticles, a trending subject in nanotechnology forums. Additionally, computational chemistry studies predict its potential in organic semiconductors, linking to searches for next-gen electronic materials.

To summarize, 3-Bromo-4-(3-bromopropyl)cinnamic acid exemplifies the intersection of medicinal chemistry and advanced materials. Its CAS No. 1807383-52-3 serves as a key identifier for researchers navigating structure-activity relationships or industrial applications. As innovation accelerates, this compound will likely remain pivotal in addressing both scientific challenges and market needs across multiple sectors.